Cas no 375822-19-8 (D-Ala-Lys-AMCA)

• Product Name: D-Ala-Lys-AMCA
• CAS No: 375822-19-8
• MF: C₂₁H₂₈N₄O₆
• MW: 432.4702
• CID: 4745678
• Update Time: 2025-06-08

D-Ala-Lys-AMCA Chemical and Physical Properties

Names and Identifiers

• D-Ala-Lys-AMCA
• N2-D-Alanyl-N6-[(7-amino-4-methyl-2-oxo-2H-1-benzopyran-3-yl)acetyl]-L-lysine

• Inchi： 1S/C21H28N4O6/c1-11-14-7-6-13(23)9-17(14)31-21(30)15(11)10-18(26)24-8-4-3-5-16(20(28)29)25-19(27)12(2)22/h6-7,9,12,16H,3-5,8,10,22-23H2,1-2H3,(H,24,26)(H,25,27)(H,28,29)/t12-,16+/m1/s1
• InChI Key： JBMWHNASOBPJQQ-WBMJQRKESA-N
• SMILES： O1C(C(=C(C)C2C=CC(=CC1=2)N)CC(NCCCC[C@@H](C(=O)O)NC([C@@H](C)N)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 737
• XLogP3: -2.4
• Topological Polar Surface Area: 174

Additional information on D-Ala-Lys-AMCA

D-Ala-Lys-AMCA (CAS No. 375822-19-8): A Versatile Fluorescent Peptide for Biochemical and Biomedical Applications

D-Ala-Lys-AMCA (CAS No. 375822-19-8) is a fluorescent peptide that has gained significant attention in the fields of biochemistry and biomedicine due to its unique properties and versatile applications. This compound, composed of D-alanine (D-Ala) and lysine (Lys) residues labeled with the 7-amino-4-methylcoumarin (AMCA) fluorophore, offers a powerful tool for various research and diagnostic purposes.

The AMCA fluorophore, known for its high quantum yield and low autofluorescence, makes D-Ala-Lys-AMCA an excellent choice for fluorescence-based assays. The D-Ala-Lys sequence, on the other hand, provides specific binding properties that can be exploited in various biological systems. This combination of a highly sensitive fluorophore and a functional peptide sequence makes D-Ala-Lys-AMCA a valuable reagent in a wide range of applications, including protein labeling, cell imaging, and drug delivery studies.

Recent advancements in fluorescence microscopy and imaging techniques have further expanded the utility of D-Ala-Lys-AMCA. For instance, studies have demonstrated its effectiveness in visualizing protein-protein interactions and tracking the intracellular localization of specific proteins. The high sensitivity and low background signal of AMCA allow researchers to detect even low-abundance targets with high precision.

In the context of drug discovery and development, D-Ala-Lys-AMCA has been used to monitor the uptake and distribution of therapeutic agents within cells. By conjugating this fluorescent peptide to drug molecules, researchers can gain insights into the pharmacokinetics and pharmacodynamics of potential drugs. This information is crucial for optimizing drug formulations and improving therapeutic outcomes.

Moreover, D-Ala-Lys-AMCA has found applications in the study of neurodegenerative diseases. Its ability to label specific proteins involved in disease pathways makes it a useful tool for understanding the molecular mechanisms underlying conditions such as Alzheimer's and Parkinson's diseases. For example, researchers have used D-Ala-Lys-AMCA to track the aggregation of amyloid-beta peptides, a key event in Alzheimer's disease pathogenesis.

The stability and photostability of AMCA also contribute to the reliability of D-Ala-Lys-AMCA in long-term experiments. Unlike some other fluorophores that may photobleach quickly, AMCA maintains its fluorescence over extended periods, making it suitable for time-lapse imaging and live-cell studies. This property is particularly important in dynamic biological processes where continuous monitoring is required.

In addition to its use in basic research, D-Ala-Lys-AMCA has potential applications in clinical diagnostics. Its high sensitivity and specificity make it a promising candidate for developing new diagnostic assays that can detect biomarkers associated with various diseases. For instance, it can be used to develop point-of-care tests that provide rapid and accurate results, thereby improving patient care.

The synthesis of D-Ala-Lys-AMCA involves coupling D-alanine and lysine residues with the AMCA fluorophore using standard peptide synthesis techniques. The resulting compound is highly pure and can be readily dissolved in various solvents, making it easy to handle in laboratory settings. Quality control measures ensure that each batch meets stringent purity standards, guaranteeing consistent performance across different applications.

In conclusion, D-Ala-Lys-AMCA (CAS No. 375822-19-8) is a versatile fluorescent peptide with a wide range of applications in biochemistry and biomedicine. Its unique combination of a highly sensitive fluorophore and a functional peptide sequence makes it an invaluable tool for researchers working in protein labeling, cell imaging, drug discovery, neurodegenerative disease research, and clinical diagnostics. As new technologies continue to emerge, the potential uses of D-Ala-Lys-AMCA are likely to expand further, solidifying its position as a key reagent in modern biomedical research.